Cas no 105191-12-6 (6-Bromo-1H-indole-2-carbaldehyde)

6-Bromo-1H-indole-2-carbaldehyde is a brominated indole derivative featuring a reactive aldehyde group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling further structural diversification. The aldehyde group offers a reactive handle for condensation or nucleophilic addition reactions, facilitating the construction of complex heterocyclic frameworks. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its sensitivity.

6-Bromo-1H-indole-2-carbaldehyde structure

105191-12-6 structure

Product Name:6-Bromo-1H-indole-2-carbaldehyde

CAS No:105191-12-6

MF:C₉H₆BrNO

MW:224.054041385651

MDL:MFCD06738308

CID:126621

PubChem ID:13567958

Update Time:2025-10-20

6-Bromo-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-1H-indole-2-carbaldehyde
- 6-BroMo-1H-indol-2-carbaldehyde
- 1H-Indole-2-carboxaldehyde,6-bromo-
- 6-bromo-1H-Indole-2-carboxaldehyde
- EN300-28288
- 105191-12-6
- 6-Bromo-1H-indole-2-carbaldehyde, AldrichCPR
- W-204548
- MFCD06738308
- CS-0050314
- NCGC00338898-01
- SY066232
- A801159
- Z228589116
- FT-0680978
- AB01148719-03
- 1H-Indole-2-carboxaldehyde, 6-bromo-
- AB26861
- IGZHNWFLHSANSN-UHFFFAOYSA-N
- DTXSID90544009
- ED-0747
- AKOS005072387
- SCHEMBL2550820
- 6-bromoindole carboxaldehyde
- P10395
- DB-028094
- DB-059308
- MDL： MFCD06738308
- Inchi： 1S/C9H6BrNO/c10-7-2-1-6-3-8(5-12)11-9(6)4-7/h1-5,11H
- InChI Key： IGZHNWFLHSANSN-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C=C(C=O)NC=2C=1

Computed Properties

Exact Mass: 222.96300
Monoisotopic Mass: 222.963
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: 2.5
Topological Polar Surface Area: 32.9A^2

Experimental Properties

Density: 1.727
Melting Point: 181-183°
Boiling Point: 395.55°C at 760 mmHg
Flash Point: 193.022°C
Refractive Index: 1.752
PSA: 32.86000
LogP: 2.74290

6-Bromo-1H-indole-2-carbaldehyde Security Information

Hazard Category Code： 36-36/37/38
Safety Instruction： 26-36/37
Hazardous Material Identification：
HazardClass：IRRITANT

6-Bromo-1H-indole-2-carbaldehyde Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0157-1g	6-Bromo-1H-indole-2-carbaldehyde	105191-12-6	96%	1g	1068.53CNY	2021-05-07
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Apollo Scientific	OR16855-500mg	6-Bromo-1H-indole-2-carboxaldehyde	105191-12-6		500mg	£235.00	2025-02-19
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